8-(hexylamino)-7-(2-hydroxy-3-phenoxypropyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione

• Molecular Formula: C22H31N5O4
• Molecular Weight: 429.5 g/mol
• IUPAC Name: 8-(hexylamino)-7-(2-hydroxy-3-phenoxypropyl)-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C22H31N5O4/c1-4-5-6-10-13-23-21-24-19-18(20(29)26(3)22(30)25(19)2)27(21)14-16(28)15-31-17-11-8-7-9-12-17/h7-9,11-12,16,28H,4-6,10,13-15H2,1-3H3,(H,23,24)
• InChI Key: INAZQBTWIKHSNN-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCNC1=NC2=C(N1CC(COC3=CC=CC=C3)O)C(=O)N(C(=O)N2C)C

Description

8-(HEXYLAMINO)-7-(2-HYDROXY-3-PHENOXYPROPYL)-1,3-DIMETHYL-2,3,6,7-TETRAHYDRO-1H-PURINE-2,6-DIONE is a complex organic compound that belongs to the class of purine derivatives This compound is characterized by its unique structure, which includes a hexylamino group, a hydroxy-phenoxypropyl group, and a dimethyl-tetrahydropurine core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-(HEXYLAMINO)-7-(2-HYDROXY-3-PHENOXYPROPYL)-1,3-DIMETHYL-2,3,6,7-TETRAHYDRO-1H-PURINE-2,6-DIONE involves multiple steps:

Formation of the Purine Core: The purine core can be synthesized through the condensation of appropriate amines with formamide derivatives under controlled conditions.

Introduction of the Hexylamino Group: The hexylamino group is introduced via nucleophilic substitution reactions, typically using hexylamine and suitable leaving groups.

Attachment of the Hydroxy-Phenoxypropyl Group: This step involves the reaction of the purine derivative with 2-hydroxy-3-phenoxypropyl halides under basic conditions to form the desired product.

Industrial Production Methods

Industrial production of this compound may involve:

Optimization of Reaction Conditions: Scaling up the reaction conditions to ensure high yield and purity.

Use of Catalysts: Employing catalysts to enhance reaction rates and selectivity.

Purification Techniques: Utilizing advanced purification techniques such as chromatography and crystallization to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the hydroxy group, leading to the formation of ketones or aldehydes.

Reduction: Reduction reactions can target the purine core or the phenoxy group, resulting in the formation of reduced derivatives.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Alkyl halides, acyl chlorides.

Major Products

Oxidation Products: Ketones, aldehydes.

Reduction Products: Reduced purine derivatives.

Substitution Products: Functionalized purine derivatives.

Scientific Research Applications

8-(HEXYLAMINO)-7-(2-HYDROXY-3-PHENOXYPROPYL)-1,3-DIMETHYL-2,3,6,7-TETRAHYDRO-1H-PURINE-2,6-DIONE has several scientific research applications:

Medicinal Chemistry: Potential use as a lead compound for the development of new drugs targeting various diseases.

Pharmacology: Studying its effects on biological systems and its potential as a therapeutic agent.

Materials Science: Exploring its properties for use in advanced materials and nanotechnology.

Mechanism of Action

The mechanism of action of this compound involves:

Molecular Targets: Interaction with specific enzymes or receptors in biological systems.

Pathways Involved: Modulation of signaling pathways, such as those involved in cell proliferation, apoptosis, or inflammation.

Comparison with Similar Compounds

Similar Compounds

8-(HEXYLAMINO)-7-(2-HYDROXY-3-PHENOXYPROPYL)-1,3-DIMETHYL-2,3,6,7-TETRAHYDRO-1H-PURINE-2,6-DIONE: can be compared with other purine derivatives such as:

Uniqueness

Structural Features: The presence of the hexylamino and hydroxy-phenoxypropyl groups distinguishes it from other purine derivatives.

Functional Properties: Its unique structure may confer distinct biological activities and chemical reactivity.